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Compound of Interest

Compound Name: BTR-Cl

Cat. No.: B15879253

Get Quote

For researchers, scientists, and drug development professionals working with BTR-Cl,
adherence to proper safety protocols is paramount. While BTR-Cl is not classified as a

hazardous substance or mixture according to Regulation (EC) No. 1272/2008, observing

standard laboratory safety procedures is essential to ensure a safe working environment.[1]

This guide provides a comprehensive overview of the necessary personal protective equipment

(PPE), handling procedures, and disposal guidelines.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for handling

BTR-Cl.[2][3] The following table summarizes the recommended PPE to minimize exposure

and ensure personal safety.
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PPE Category Recommended Equipment Purpose

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact with

the substance.[2][4]

Eye Protection Safety glasses or goggles

To protect eyes from potential

splashes or dust particles.[2][4]

[5]

Body Protection Laboratory coat

To protect personal clothing

and skin from contamination.

[2][4]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

dust is generated.

To prevent inhalation of dust

particles.[1][5]

First aiders should ensure they have taken adequate steps to protect themselves from

exposure by wearing the recommended personal protection equipment.[1]

Handling and Operational Plan
Proper handling of BTR-Cl is crucial to maintain its integrity and prevent contamination or

accidental exposure.

Engineering Controls:

Work in a well-ventilated area to minimize inhalation of any dust.[1]

General Hygiene Measures:

Avoid inhalation, ingestion, and contact with skin and eyes.[1]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]

Keep the substance away from food and drink.[1]

Spill Management:
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Provide adequate ventilation.

Sweep up the spilled substance, avoiding dust generation.

Where practical, use vacuum equipment for collecting spilt materials.[1]

Dispose of the collected material in accordance with local, state, or national legislation.[1]

Disposal Plan
The disposal of BTR-Cl and its packaging must be conducted in compliance with all relevant

regulations.

Product Disposal: Dispose of contents in accordance with local, state, or national legislation.

[1] The recommended method of disposal is via incineration operated by an accredited

disposal contractor.[1] Alternatively, it can be sent to a licensed recycler or reclaimer.[1]

Packaging Disposal: Only completely emptied packaging should be recycled.[1]

Quantitative Data
The following table summarizes key quantitative data for BTR-Cl.[1][6]

Property Value

Chemical Formula C102H126Cl2N2O2S14

Molecular Weight 1931.97 g/mol

CAS Number 2410661-17-3

Appearance Dark Purple Powder/Crystals

Melting Point 226°C, 195°C (Tg)

Solubility Chloroform, chlorobenzene

HOMO / LUMO HOMO = -5.46 eV, LUMO = -3.70 eV
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The following diagram illustrates the logical workflow for the safe handling of BTR-Cl, from

preparation to disposal.

Preparation

Handling

Post-Handling & Disposal

Conduct Risk Assessment

Gather Required PPE:
- Gloves

- Safety Glasses
- Lab Coat

Work in a Well-Ventilated Area

Weigh and Handle BTR-Cl
(Avoid Dust Generation)

Perform Experiment

Clean Work Area

Wash Hands Thoroughly

Segregate Waste

Dispose of Waste via
Accredited Contractor

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15879253/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-btr-cl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15879253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Safe handling workflow for BTR-Cl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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